Cas no 2891511-79-6 (3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine-2,4,6-d3)

• Product Name: 3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine-2,4,6-d3
• CAS No: 2891511-79-6
• MF: C₇H₆BrF₂N
• MW: 228.067018032074
• CID: 6827535
• PubChem ID: 172403300
• Update Time: 2025-02-15

3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine-2,4,6-d3
• CS-25809
• 2891511-79-6

• Inchi： 1S/C7H6BrF2N/c1-7(9,10)5-2-6(8)4-11-3-5/h2-4H,1H3/i1D3,2D,3D,4D
• InChI Key： WHDYQJPECGZSLP-RLTMCGQMSA-N
• SMILES： BrC1=C([2H])N=C([2H])C(=C1[2H])C(C([2H])([2H])[2H])(F)F

Computed Properties

• Exact Mass: 227.00283Da
• Monoisotopic Mass: 227.00283Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų